Roridin R

Core Science & Biosynthesis

The Ribosome as a Battlefield: A Technical Guide to the Molecular Mechanism of Roridin R in Eukaryotic Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Roridin R, a macrocyclic trichothecene mycotoxin, represents a class of potent cytotoxic agents with a primary and highly specific molecular target: the eukaryotic ribosome. This guide provides an in-depth exploration of the molecular mechanisms by which Roridin R exerts its effects on eukaryotic cells. We will dissect the initial interaction with the ribosomal machinery, the subsequent inhibition of protein synthesis, and the intricate downstream signaling cascades that culminate in cellular stress, apoptosis, and inflammatory responses. This document is intended to serve as a comprehensive resource, integrating established knowledge with practical experimental methodologies to facilitate further research and potential therapeutic development.

Introduction: The Trichothecene Threat

Trichothecenes are a large family of sesquiterpenoid mycotoxins produced by various fungal species, including Myrothecium.[1] These molecules are notorious for their potent cytotoxicity, which stems from their ability to disrupt fundamental cellular processes.[2][3] Roridin R, a member of this family, is of particular interest due to its profound biological activity. Understanding its mechanism of action is not only crucial for toxicological assessment but also for exploring its potential as a therapeutic agent, particularly in oncology.[1][4] This guide will illuminate the step-by-step molecular events triggered by Roridin R in eukaryotic cells.

The Primary Assault: Inhibition of Protein Synthesis

The central dogma of molecular biology hinges on the faithful translation of genetic information into functional proteins. The ribosome is the intricate molecular machine responsible for this process. Roridin R and other trichothecenes launch their primary attack at the heart of this machinery.[2][3][5]

Targeting the Peptidyl Transferase Center

The key to Roridin R's inhibitory action lies in its high-affinity binding to the A-site of the peptidyl transferase center (PTC) on the 60S ribosomal subunit.[6][7] The PTC is a critical catalytic hub within the ribosome, responsible for forming peptide bonds between amino acids. By binding to this site, Roridin R sterically hinders the accommodation of aminoacyl-tRNA, thereby stalling the elongation phase of translation.[8][9][10] This leads to a rapid and potent cessation of protein synthesis.[11]

Experimental Validation of Protein Synthesis Inhibition

The inhibition of protein synthesis by Roridin R can be empirically validated through several robust experimental approaches.

Table 1: Experimental Assays for Measuring Protein Synthesis Inhibition

Assay	Principle	Key Outputs
Radiolabeled Amino Acid Incorporation	Cells are incubated with a radiolabeled amino acid (e.g., ³⁵S-methionine or ³H-leucine) in the presence or absence of Roridin R. The amount of incorporated radioactivity into newly synthesized proteins is measured.[12][13]	A significant decrease in radioactivity in treated cells compared to controls indicates inhibition of protein synthesis.
Polysome Profile Analysis	Ribosomes actively translating mRNA form polysomes. Inhibition of elongation leads to the "freezing" of ribosomes on the mRNA, preserving the polysome structure. Cytoplasmic extracts are fractionated on a sucrose gradient, and the distribution of ribosomes is monitored by UV absorbance.[12]	An accumulation of polysomes and a decrease in the monosome peak suggest an inhibition of elongation.
Fluorescence-Based Assays	These methods utilize fluorescent substrates or reporters to monitor translation in real-time or in fixed cells, offering a non-radioactive alternative.[14]	A reduction in the fluorescent signal in treated cells correlates with the level of protein synthesis inhibition.

Protocol 1: Radiolabeled Amino Acid Incorporation Assay

• Cell Culture: Seed eukaryotic cells (e.g., HeLa, Jurkat) in a 24-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Roridin R for a predetermined time course (e.g., 1, 2, 4 hours). Include a vehicle control (e.g., DMSO).

• Starvation: Replace the culture medium with methionine-free medium and incubate for 30 minutes to deplete endogenous methionine pools.

• Labeling: Add ³⁵S-methionine to each well and incubate for 30-60 minutes.

• Lysis: Wash the cells with ice-cold PBS and lyse them with a suitable lysis buffer (e.g., RIPA buffer).

• Precipitation: Precipitate the total protein from the cell lysates using trichloroacetic acid (TCA).

• Scintillation Counting: Collect the protein precipitates on a filter membrane and measure the incorporated radioactivity using a scintillation counter.[12]

• Analysis: Normalize the counts to the total protein concentration for each sample and express the results as a percentage of the vehicle control.

The Ripple Effect: Ribotoxic Stress Response

The ribosome is not merely a passive protein factory; it also functions as a sensor for cellular integrity. Damage to the ribosome by agents like Roridin R triggers a specific signaling cascade known as the ribotoxic stress response (RSR) .[6][15][16] This response is a crucial link between the initial inhibition of translation and the subsequent downstream cellular fates.

Activation of Mitogen-Activated Protein Kinases (MAPKs)

The hallmark of the RSR is the rapid activation of mitogen-activated protein kinases (MAPKs), including c-Jun N-terminal kinase (JNK), p38, and to a lesser extent, extracellular signal-regulated kinase (ERK).[6][15][17] The damaged ribosome acts as a scaffold, recruiting and activating upstream kinases that, in turn, phosphorylate and activate the MAPKs.[15] This activation is a critical event that propagates the stress signal throughout the cell.

Caption: Roridin R-induced Ribotoxic Stress Response Pathway.

Experimental Analysis of MAPK Activation

Western blotting is the gold-standard technique for assessing the activation of MAPK signaling pathways. This method relies on phospho-specific antibodies that recognize the activated, phosphorylated forms of the kinases.[18][19][20]

Protocol 2: Western Blot Analysis of MAPK Phosphorylation

• Cell Treatment and Lysis: Treat cells with Roridin R as described in Protocol 1. Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of p38, JNK, and ERK (e.g., anti-phospho-p38, anti-phospho-JNK, anti-phospho-ERK). Also, probe separate blots or strip and re-probe the same blot with antibodies against the total forms of these proteins as loading controls.[21]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

The Unfolded Protein Response and ER Stress

The inhibition of protein synthesis can lead to an imbalance in protein homeostasis, which can trigger stress in the endoplasmic reticulum (ER). While the direct link for Roridin R is still under investigation, studies on other macrocyclic trichothecenes have shown the induction of the unfolded protein response (UPR).[22] The UPR is a signaling network that is activated in response to an accumulation of unfolded or misfolded proteins in the ER lumen. Key sensors of the UPR include PERK, IRE1, and ATF6.[22] The activation of these pathways can have both pro-survival and pro-apoptotic consequences.

The Inevitable Outcome: Apoptosis

Prolonged and severe cellular stress induced by Roridin R ultimately leads to programmed cell death, or apoptosis.[22][23] This is a tightly regulated process that ensures the orderly dismantling of the cell without eliciting a significant inflammatory response.

Caspase-Dependent Apoptosis

Roridin R-induced apoptosis is primarily mediated by the activation of a family of cysteine proteases called caspases.[24][25] The activation of initiator caspases (e.g., caspase-8 and -9) leads to a cascade of events that culminates in the activation of executioner caspases, most notably caspase-3.[26] Activated caspase-3 is responsible for cleaving a plethora of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including DNA fragmentation and the cleavage of poly(ADP-ribose) polymerase (PARP).[23][27]

Caption: Roridin R-induced Apoptotic Signaling Pathways.

Role of Reactive Oxygen Species (ROS)

The generation of reactive oxygen species (ROS) has been implicated in the cytotoxic effects of some trichothecenes.[22] Increased intracellular ROS can lead to oxidative damage to cellular components and can also act as signaling molecules to promote apoptosis, often through the mitochondrial pathway. The cytotoxic effects of Roridin R may be attenuated by ROS scavengers, highlighting the contribution of oxidative stress to its mechanism of action.[22]

Methodologies for Assessing Apoptosis

A variety of techniques can be employed to detect and quantify apoptosis in response to Roridin R treatment.

Table 2: Experimental Assays for Detecting Apoptosis

Assay	Principle	Key Outputs
Annexin V/Propidium Iodide (PI) Staining	In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and can be detected by fluorescently labeled Annexin V. PI is a fluorescent dye that intercalates with DNA but can only enter cells with compromised membrane integrity (late apoptosis/necrosis).[28]	Flow cytometry analysis distinguishes between viable, early apoptotic, late apoptotic, and necrotic cell populations.
Caspase Activity Assays	These assays utilize substrates that contain a caspase-specific cleavage sequence linked to a fluorophore or a chromophore. Cleavage of the substrate by active caspases results in a measurable signal.[26][29]	An increase in fluorescence or absorbance indicates caspase activation.
Western Blot for Cleaved Caspase-3 and PARP	As described in Protocol 2, Western blotting can be used to detect the cleaved (active) form of caspase-3 and the cleavage of its substrate, PARP.[23][27]	The appearance of cleaved caspase-3 and cleaved PARP bands confirms the activation of the apoptotic cascade.
TUNEL Assay	The terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.[27]	Fluorescently labeled nucleotides are incorporated at the 3'-hydroxyl ends of fragmented DNA, which can be visualized by fluorescence microscopy or flow cytometry.

Protocol 3: Flow Cytometry Analysis of Apoptosis using Annexin V/PI Staining

• Cell Treatment: Treat cells with Roridin R for the desired time points (e.g., 24, 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle cell dissociation solution.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add fluorescently labeled Annexin V and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.[28]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic) using appropriate software.

Conclusion and Future Directions

The molecular mechanism of action of Roridin R in eukaryotic cells is a multi-faceted process that begins with the precise targeting and inhibition of the ribosome. This initial event triggers a cascade of downstream signaling pathways, including the ribotoxic stress response and the induction of apoptosis. The in-depth understanding of these mechanisms, facilitated by the experimental approaches outlined in this guide, is paramount for both toxicological risk assessment and the exploration of Roridin R and related compounds as potential therapeutic agents.

Future research should focus on elucidating the precise upstream kinases involved in the Roridin R-induced ribotoxic stress response, further delineating the interplay between ribosomal stress and ER stress, and exploring the potential for synergistic interactions with other anti-cancer agents. The detailed molecular insights gained from such studies will undoubtedly pave the way for novel applications of this potent mycotoxin in the field of drug development.

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• National Center for Biotechnology Information. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology. [Link]

• American Society for Microbiology. (2016). Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins. Clinical and Vaccine Immunology. [Link]

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• ResearchGate. (2025). Roridin E and Satratoxin H, Macrocyclic Trichothecene Mycotoxins, Induce Endoplasmic Reticulum Stress-Dependent Apoptosis Through Ribosome Interaction in B16 Mouse Melanoma Cells. [Link]

• American Society for Microbiology. (1977). Inhibition of Initiation, Elongation, and Termination of Eukaryotic Protein Synthesis by Trichothecene Fungal Toxins. Antimicrobial Agents and Chemotherapy. [Link]

• PubMed. (2008). Apoptosis-associated caspase activation assays. Methods in Molecular Biology. [Link]

• National Academy of Sciences. (1974). Mechanism of Inhibition of Eukaryotic Protein Synthesis by Trichothecene Fungal Toxins. Proceedings of the National Academy of Sciences. [Link]

• ACS Publications. (2002). 14'-Hydroxymytoxin B and 16-Hydroxyroridin E, Two New Cytotoxic Trichothecenes from Myrothecium roridum. Journal of Natural Products. [Link]

• MDPI. (2024). A Comprehensive Exploration of Caspase Detection Methods: From Classical Approaches to Cutting-Edge Innovations. International Journal of Molecular Sciences. [Link]

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• MDPI. (2022). Ribotoxic Proteins, Known as Inhibitors of Protein Synthesis, from Mushrooms and Other Fungi According to Endo's Fragment Detection. Toxins. [Link]

• National Center for Biotechnology Information. (2024). The ribotoxic stress response drives acute inflammation, cell death, and epidermal thickening in UV-irradiated skin in vivo. The Journal of Investigative Dermatology. [Link]

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The Structural Architecture and Mechanistic Biology of Macrocyclic Trichothecenes: A Deep Dive into Roridin R

Executive Summary

Macrocyclic trichothecenes (MTs) constitute a highly functionalized class of sesquiterpenoid secondary metabolites, predominantly synthesized by marine and terrestrial fungi such as Myrothecium species[1]. While simple trichothecenes (e.g., deoxynivalenol) have been exhaustively studied, MTs like Roridin R have garnered intense interest in drug development due to their extraordinary cytotoxicity and selectivity profiles against multi-drug resistant cancer cell lines[2].

This technical whitepaper deconstructs the structure-activity relationship (SAR) of MTs, focusing on the roridin subclass. By analyzing the structural interplay between the 12,13-epoxytrichothec-9-ene core and the variable macrocyclic ring, we elucidate the mechanistic origins of their bioactivity. We also provide self-validating analytical and biological protocols designed to preserve these sensitive chemical scaffolds during isolation and characterization.

Structural Hallmarks and SAR Directives

The immense cytotoxicity of MTs is not an accident of nature; it is a highly evolved chemical weapon system. The core scaffold is the trichothecane tricyclic system, which acts as the rigid backbone.

The Pharmacophoric Trinity

The SAR of macrocyclic trichothecenes is governed by three non-negotiable structural pillars[2],[3]:

• The C12–C13 Spiro-Epoxide: The principal alkylating warhead. This highly strained ether is susceptible to nucleophilic attack by biological macromolecules. Removal of this epoxide (e.g., in 12,13-deoxyroridin E) results in an approximate 80-fold collapse in cytotoxic potency[4].

• The C9–C10 Double Bond: Imparts necessary conformational rigidity to the A-ring, properly orienting the spiro-epoxide for target engagement.

• The C4–C15 Macrocyclic Ring: An elaborate diester or triester bridge that distinguishes MTs from simple trichothecenes. It acts as the targeting domain, dictating binding affinity and selectivity within the ribosomal pocket. Cleavage of this ring essentially neutralizes the compound's anticancer properties (e.g., Roridin F)[3].

Diagram 1: Structural determinants dictating the cytotoxicity of macrocyclic trichothecenes.

Roridin R and Analogues: Comparative SAR

Roridin R is a highly modified roridoid-type analogue isolated from the marine-derived fungus Myrothecium sp. TUF 02F6[5]. Structurally, it is defined as a 2′,3′-dihydro-2′-hydroxy derivative of roridin H[5]. The specific oxidations and hydrogenations along the macrocyclic chain heavily influence spatial conformation, leading to varying degrees of tumor-cell suppression.

Table 1: Quantitative SAR Impact of Structural Modifications

Compound	Key Structural Modification	Bioactivity Impact	IC50 / Reference Potency
Roridin E	Native macrocyclic structure	High baseline potency	~0.19 µM (L1210)[5]
Roridin R	2',3'-dihydro-2'-hydroxyroridin H	Moderate activity retention	0.45 µM (L1210)[6]
12,13-deoxyroridin E	Deoxygenation of the C12-C13 epoxide	Severe loss of cytotoxicity	~80-fold reduction[4]
Roridin F	Breakage of the macrocyclic ring	Virtual elimination of activity	Inactive against cancer lines[3]
Isororidin A	Epimerization at C-13'	Shifted cell line selectivity	High (NCI Shortlist)[7]

Mechanism of Action: The Ribosomal-Apoptotic Axis

The extraordinary potency of roridins lies in their ability to shut down the cellular machinery at its core. MTs are potent inhibitors of eukaryotic protein synthesis.

Primary Interaction: Macrocyclic trichothecenes bind specifically to the 25S rRNA of the 60S large ribosomal subunit at the peptidyl transferase center[5]. The macrocycle conforms precisely to the topography of the binding pocket. Multiple binding interactions—including robust hydrogen bonding cascades, nonpolar

-stacking interactions, and metal ion coordination—secure the compound[5].

Secondary Signaling (Apoptotic Cascade): The sudden arrest of translation precipitates a cascade of cellular crises. Misfolded or incomplete proteins trigger profound Endoplasmic Reticulum (ER) stress . This sustained stress activates the unfolded protein response (UPR), ultimately shifting the cell from a survival state to a programmed death state. This is phenotypically marked by the induction of JNK (c-Jun N-terminal kinase) phosphorylation and downstream PARP cleavage[8].

Diagram 2: Apoptotic signaling axis triggered by Roridin R ribosomal binding.

Experimental Workflows: Self-Validating Protocol Design

Handling and validating MTs like Roridin R requires stringent experimental controls. The C12-C13 epoxide is prone to degradation if subjected to harsh acidic/basic conditions or prolonged exposure to aggressive solid stationary phases[8]. As a Senior Application Scientist, I mandate the following self-validating protocols to ensure absolute scientific integrity.

Protocol A: Non-Destructive Isolation & Crystallographic Validation

Causality Check: Standard silica-gel chromatography can induce ring-opening of the spiro-epoxide. We employ Countercurrent Partition Chromatography (CPC) to eliminate solid-phase adsorption, ensuring the native structural integrity of the isolate.

• Fermentation & Extraction: Cultivate Myrothecium sp. in a liquid broth. Harvest the mycelia and extract with ethyl acetate under neutral pH conditions.

• CPC Fractionation: Subject the crude extract to CPC using a biphasic solvent system (e.g., Hexane/EtOAc/MeOH/H2O).

  • Self-Validation: Perform LC-MS on early vs. late fractions to confirm the persistence of the

    corresponding to the intact epoxide ( 16 Da shift indicates accidental reduction or degradation).

• Preparative HPLC: Resolve structural isomers (like Roridins A, E, H, and R) using reverse-phase HPLC (C18 column) with a highly calibrated acetonitrile/water gradient[9].

• X-Ray Crystallography:

  • Causality Check: 1D and 2D NMR are insufficient for differentiating certain epimers. For instance, Roridin A and Isororidin A differ in their

    C NMR spectra by only 1.1 ppm at C-6′[7]. X-ray crystallography at sub-Angstrom resolution ( Å) is strictly required to establish the absolute spatial configuration of the macrocyclic deformations.

Protocol B: Correlative Ribosomal Binding & Cytotoxicity Assay

Causality Check: Cytotoxicity can be caused by off-target solvent effects. This assay pairs cell-viability metrics directly with RNA conformational mapping to prove the target-specific mechanism of action.

• Cell Line Preparation: Seed murine leukemia L1210 or target soft-tissue sarcoma lines[9] at

  cells/well in 96-well plates.

• Dose-Response Exposure: Treat cells with serialized dilutions of Roridin R (0.01 µM to 10 µM) and 12,13-deoxyroridin E (negative structural control).

• Dual-Endpoint Analysis:

  • Endpoint 1 (Viability): Utilize an MTT or CellTiter-Glo luminescent assay to establish IC50.

  • Endpoint 2 (Target Engagement): Extract total RNA from a parallel lysate. Utilize selective 2'-hydroxyl acylation analyzed by primer extension (SHAPE) to map the conformational changes in the 25S rRNA pocket[5].

  • Self-Validation: If cell viability drops but SHAPE profiling shows no specific 25S rRNA protection/alteration, the compound has degraded into a non-specific toxicant. True MT activity demands synchronized readouts in both assays.

Translational Outlook

The macrocyclic trichothecenes, once dismissed merely as potent agricultural mycotoxins, represent a masterclass in natural combinatorial chemistry. Compounds like Roridin R demonstrate that massive multi-ring macrolides can thread perfectly into eukaryotic ribosomal pockets with unparalleled affinity[5]. The future of MTs in drug development lies in highly targeted delivery systems. By utilizing the free hydroxyl groups (e.g., the 2′-hydroxyl of Roridin R) as conjugation tethers, these molecules are prime payloads for next-generation Antibody-Drug Conjugates (ADCs), selectively delivering ribosomal catastrophe to oncological targets while sparing healthy tissue.

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Topic: Toxicological Effects of Roridin R Exposure in Animal Models

An In-depth Technical Guide for Researchers

Foreword

This guide serves as a technical resource for researchers, scientists, and drug development professionals investigating the toxicological profile of Roridin R. As a member of the macrocyclic trichothecene mycotoxins, Roridin R presents a complex challenge due to its potent and pleiotropic effects.[1] This document moves beyond a simple recitation of facts to provide a synthesized understanding of its mechanisms, its impact on biological systems as observed in animal models, and the practical methodologies required for its rigorous study. Our approach is grounded in the principle of explaining the causality behind experimental design, ensuring that each protocol is not just a series of steps, but a self-validating system for generating robust and interpretable data.

PART 1: The Molecular Insult: Roridin R's Mechanism of Action

Understanding the toxicological outcomes of Roridin R exposure begins at the molecular level. Its primary mode of action is the inhibition of protein synthesis, a fundamental process for all eukaryotic cells. This initial insult triggers a cascade of cellular stress responses that ultimately manifest as organ-level toxicity.

The Ribotoxic Stress Response

Roridin R, like other trichothecenes, binds to the 60S subunit of the eukaryotic ribosome.[2] This interaction sterically hinders the peptidyl transferase center, effectively halting the elongation phase of protein synthesis.[2] The stalled ribosome does not remain a passive victim; it becomes an active signaling platform, initiating what is known as the Ribotoxic Stress Response . This response involves the activation of Mitogen-Activated Protein Kinases (MAPKs), which are critical regulators of cellular stress. The activation of these pathways drives the expression of pro-inflammatory and pro-apoptotic genes, providing a direct mechanistic link between the initial molecular interaction and subsequent cellular pathology.[2][3]

Caption: Roridin R-induced Ribotoxic Stress Response signaling cascade.

Endoplasmic Reticulum (ER) Stress and Oxidative Stress

The disruption of protein synthesis has profound consequences for the endoplasmic reticulum (ER), the organelle responsible for folding and processing a significant portion of the cell's proteins. A sudden halt in translation can lead to an accumulation of unfolded or misfolded proteins, triggering the Unfolded Protein Response (UPR) and a state of ER stress.[4] Studies on related macrocyclic trichothecenes like Roridin E have demonstrated the activation of key ER stress sensors such as ATF6, PERK, and IRE1.[4] This state of cellular stress is often coupled with the generation of Reactive Oxygen Species (ROS), leading to oxidative stress.[4][5][6] The resulting damage to lipids, proteins, and DNA further exacerbates cellular injury and contributes to the apoptotic cascade.

PART 2: Systemic and Target Organ Toxicology in Animal Models

The systemic toxicity of Roridin R in animal models is a direct consequence of its cellular mechanisms of action. Tissues with high rates of cell proliferation and protein synthesis, such as the immune system, nervous system, and gastrointestinal tract, are particularly vulnerable.

Immunotoxicity

The immune system is a primary target for trichothecene mycotoxins. Due to the rapid proliferation and differentiation of immune cells, the protein synthesis-inhibiting effects of Roridin R are particularly potent. Studies in murine models have demonstrated that Roridin A, a closely related compound, possesses significant immunomodulatory properties.[7][8][9] Exposure can lead to altered lymphocyte proliferation in response to mitogens.[8][9] Depending on the dose and timing of exposure, this can result in either immunosuppression or immunostimulation, highlighting the complex nature of its effects on immune function.

Neurotoxicity

Macrocyclic trichothecenes can exert significant neurotoxic effects, particularly following inhalation or intranasal exposure.[10][11] Animal studies using Roridin A and the related Satratoxin G have shown that these toxins can induce apoptosis in olfactory sensory neurons (OSNs) in the nasal epithelium, leading to atrophy.[10][12] This damage can extend to the olfactory bulbs in the brain.[12] The mechanism is linked to the induction of inflammation and apoptosis in these specialized neuronal cells, representing a critical adverse outcome for airborne exposure scenarios.[10][12]

Hepato-Renal and Gastrointestinal Toxicity

The liver and kidneys are central to the metabolism and excretion of xenobiotics, making them susceptible targets. While specific data for Roridin R is limited, studies on the related Roridin E in rats have shown toxic effects on both the liver and kidneys.[13] Exposure led to alterations in liver enzymes and, when co-administered with linoleic acid, resulted in increased lipid peroxidation in the liver and decreased antioxidant enzymes in the kidney, indicating that oxidative stress plays a key role in the pathology in these organs.[13] Given their rapid cellular turnover, the tissues of the gastrointestinal tract are also highly sensitive to protein synthesis inhibitors, with toxicity often manifesting as necrosis, inflammation, and malabsorption.

Table 1: Summary of Roridin Toxicological Effects in Animal Models

Toxin	Animal Model	Route & Dose	Key Toxicological Findings	Reference(s)
Roridin A	Mouse (C57BL/6)	Intranasal (10-250 µg/kg)	Dose-dependent neutrophilic rhinitis, mucus hypersecretion, atrophy of nasal epithelium, and loss of olfactory sensory neurons (OSNs).	[10]
Roridin A	Mouse (CD-1)	Intraperitoneal (0.35 mg/kg)	Altered lymphocyte proliferation (decreased PHA stimulation on day 7).	[7][9]
Roridin E	Rat	Sublethal dose (2 mg/kg)	Increased liver glucose-6-phosphatase. Co-administration with linoleic acid increased liver lipid peroxidation and decreased kidney superoxide dismutase.	[13]
Roridin L2	Mouse (B6C3F1)	Intranasal (100 µg/kg)	Found to be non-toxic at a dose where the related Satratoxin G induced marked OSN apoptosis, suggesting structural differences impact toxicity.	[2][11]

PART 3: Experimental Design and Methodologies

Investigating the toxicology of Roridin R requires robust and well-controlled experimental designs. The choice of model, route of administration, and endpoints are all critical decisions that influence the relevance and interpretability of the data. Rodents, particularly rats and mice, are the most commonly used models in toxicology due to their well-characterized biology, economic advantages, and the availability of historical control data.[14]

In Vivo Study: 28-Day Repeated Dose Oral Toxicity in Rats

The following protocol outlines a standard 28-day study, a cornerstone of subchronic toxicity testing designed to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).[15]

Caption: Workflow for a 28-day repeated-dose toxicity study.

Step-by-Step Methodology:

• Animal Model and Justification: Select young adult Wistar or Sprague-Dawley rats (e.g., 50-60 days old). These outbred stocks are standard in regulatory toxicology and provide a balance of genetic diversity and response consistency.[14] Use 10 animals per sex per group to ensure sufficient statistical power.[15][16]

• Acclimatization: House animals in controlled conditions (temperature, humidity, light cycle) for at least one week prior to the study to minimize stress-related variables.[17]

• Dose Formulation and Selection: Prepare Roridin R in a suitable vehicle (e.g., corn oil). Dose levels should be selected based on acute toxicity data or range-finding studies.[18] A typical design includes a vehicle control group and at least three dose levels (low, mid, high), with the high dose expected to produce overt but non-lethal toxicity.

• Administration: Administer the test substance daily via oral gavage for 28 consecutive days. This route is relevant for potential food contamination scenarios and ensures accurate dose delivery.

• In-Life Monitoring:

  • Clinical Observations: Conduct detailed clinical observations at least once daily to record any signs of toxicity (e.g., changes in posture, activity, respiration).

  • Body Weight and Food Consumption: Record individual animal body weights prior to dosing and at least weekly thereafter. Measure food consumption weekly. These are sensitive indicators of systemic toxicity.

• Terminal Procedures (Day 29):

  • Clinical Pathology: Collect blood from a suitable site (e.g., retro-orbital sinus or cardiac puncture under deep anesthesia) for hematology and clinical chemistry analysis to assess effects on blood cells, liver function, and kidney function.

  • Necropsy and Organ Weights: Perform a full gross necropsy on all animals. Weigh key organs (e.g., liver, kidneys, spleen, brain, thymus) to identify potential target organ toxicity.

• Histopathology: Preserve a comprehensive set of tissues from all animals in 10% neutral buffered formalin. Process tissues for microscopic examination. This is the definitive step for identifying target organ pathology, cellular changes, and the nature of the toxic insult.

In Vitro Mechanistic Assay: Apoptosis Detection by Flow Cytometry

In vitro assays are essential for dissecting the molecular mechanisms identified in animal studies. This protocol uses flow cytometry to quantify apoptosis in a relevant cell line (e.g., PC-12 neuronal cells for neurotoxicity studies[2]) exposed to Roridin R.

Step-by-Step Methodology:

• Cell Culture: Culture PC-12 cells in appropriate media and conditions until they reach approximately 80% confluency.

• Treatment: Seed cells into 6-well plates. Allow them to adhere overnight. Treat the cells with a range of Roridin R concentrations (and a vehicle control) for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Gently collect both adherent and floating cells to ensure all apoptotic cells are included in the analysis. Centrifuge to pellet the cells.

• Staining: Resuspend the cell pellet in a binding buffer. Add Annexin V (conjugated to a fluorophore like FITC) and a viability dye (like Propidium Iodide, PI).

  • Rationale: Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. PI is a nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer.

• Data Interpretation:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the dose-dependent induction of apoptosis by Roridin R.

References

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• Islam, Z., Amuzie, C. J., Harkema, J. R., & Pestka, J. J. (2007). Neurotoxicity and inflammation in the nasal airways of mice exposed to the macrocyclic trichothecene mycotoxin roridin a: kinetics and potentiation by bacterial lipopolysaccharide coexposure. Toxicological sciences, 98(2), 526–541. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Chapter 6. Analytical Methods. [Link]

• Alharbi, K. S., et al. (2022). Rosinidin Protects Streptozotocin-Induced Memory Impairment-Activated Neurotoxicity by Suppressing Oxidative Stress and Inflammatory Mediators in Rats. Medicina, 58(8), 993. [Link]

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Thermodynamic stability and physicochemical properties of Roridin R

An In-depth Technical Guide to the Thermodynamic Stability and Physicochemical Properties of Roridin R

Foreword

Prepared for researchers, scientists, and drug development professionals, this guide provides a comprehensive technical overview of Roridin R, a potent macrocyclic trichothecene mycotoxin. As a member of a class of compounds known for significant biological activity, understanding the stability and fundamental physicochemical properties of Roridin R is paramount for its accurate quantification, handling, and evaluation in research and development settings. This document synthesizes available data on the trichothecene class with specific information on Roridin R to offer field-proven insights and robust methodologies for its characterization.

Introduction to Roridin R: A Profile

Roridin R is a macrocyclic trichothecene, a class of sesquiterpenoid mycotoxins produced by various species of fungi, particularly from the genus Myrothecium.[1] Like its congeners, Roridin R is characterized by a complex, multi-ring structure that includes a 12,13-epoxide ring and a 9,10-double bond, functional groups that are critical to its biological activity.[2][3][4] The macrocyclic ester linkage between the C4 and C15 positions of the trichothecene core further defines its structure and contributes significantly to its high cytotoxicity.[2][5]

The interest in Roridin R and other macrocyclic trichothecenes stems from their potent biological effects, which include the inhibition of protein synthesis through interaction with eukaryotic ribosomes.[6][7] Roridin R has demonstrated notable cytotoxic activity against cancer cell lines, such as murine leukemia cells (L1210), with a reported IC50 value of 0.45 μM.[1] This potency makes it a subject of interest in pharmacology, while its presence as a natural contaminant necessitates its study in toxicology and food safety. Understanding its stability is therefore critical for assessing exposure risks and for exploring any potential therapeutic applications.

Physicochemical Characteristics

The physicochemical properties of Roridin R dictate its behavior in biological and experimental systems, from its solubility in various solvents to its ability to cross cell membranes. While specific experimental data for Roridin R is limited, its properties can be reliably inferred from closely related and well-studied macrocyclic trichothecenes like Roridin A and Roridin E.

Property	Value / Description	Source(s)
Molecular Formula	C₂₉H₃₈O₉ (Isomeric with Roridin H)	Inferred from class, similar to Roridin H
Molecular Weight	530.6 g/mol	Inferred from class, similar to Roridin H
Appearance	Likely a white crystalline solid or oil at standard conditions.	[8][9]
Water Solubility	Very low. Predicted to be in the range of 0.01 g/L, similar to Roridin E.[4]	[4]
Organic Solubility	Soluble in polar organic solvents such as Dimethyl Sulfoxide (DMSO), Methanol, Ethanol, and Dichloromethane.[8][9][10]	[8][9][10]
Lipophilicity (logP)	High. The lipophilic nature facilitates absorption through the skin and gastrointestinal tract.[3][4]	[3][4]
Melting Point	Not experimentally determined. Roridin E, a related compound, melts at 183-184°C.[]	[]
Key Structural Features	Trichothecene core, 12,13-epoxide ring, macrocyclic diester linkage.	[2][5]

Thermodynamic and Chemical Stability Profile

The stability of Roridin R is a function of its complex chemical structure. The trichothecene core is relatively robust, but the ester and epoxide functionalities represent sites of potential degradation under various environmental stressors.

Thermal Stability

Trichothecenes are generally regarded as heat-stable mycotoxins.[12] They can withstand moderate heating, and standard cooking processes may not lead to their complete degradation.[13] However, prolonged exposure to high temperatures, particularly under harsh pH conditions, can be expected to accelerate the hydrolysis of the macrocyclic ester linkages. For analytical purposes, solutions of Roridin R should be stored at low temperatures (-20°C is standard for related compounds) to ensure long-term stability.[10][]

pH-Dependent Stability

The stability of Roridin R is significantly influenced by pH.

• Acidic to Neutral pH: Trichothecenes are generally stable in neutral and acidic conditions, which allows them to pass through the stomach without significant hydrolysis.[14]

• Alkaline Conditions: The molecule is susceptible to degradation in strong alkaline environments.[13] The primary mechanism is the hydrolysis of the macrocyclic ester bonds, which opens the ring and drastically reduces the compound's toxicity.[5] Furthermore, strong bases can promote the opening of the 12,13-epoxide ring, another critical step in detoxification.[15]

Photostability

While some trichothecenes show resistance to light irradiation, exposure to UV light has been demonstrated as a viable, albeit condition-dependent, decontamination strategy.[12][15] It is advisable to protect Roridin R and its solutions from direct light to prevent potential photodegradation, particularly during long-term storage and handling. Amber vials or foil-wrapped containers are recommended for this purpose.

Chemical Reactivity and Degradation

The key to Roridin R's biological activity and its instability lies in its functional groups.

• 12,13-Epoxide Ring: This is the most critical feature for trichothecene toxicity.[13] It is susceptible to nucleophilic attack, and its cleavage, or "de-epoxidation," is a primary detoxification pathway, which can be achieved chemically or enzymatically.[15]

• Macrocyclic Ester Linkages: These bonds are prone to hydrolysis under strong acidic or, more readily, basic conditions. Cleavage of this ring system diminishes the compound's rigid conformation and significantly reduces its ability to bind to the ribosome, thus lowering its cytotoxicity.[5]

• Oxidative Degradation: Strong oxidizing agents, such as ozone or sodium hypochlorite, can effectively degrade trichothecenes.[15] The mechanism often involves oxidation of the C9-C10 double bond within the trichothecene core.[15]

Below is a diagram illustrating the primary postulated degradation pathways for Roridin R based on the known reactivity of the trichothecene class.

Caption: Postulated degradation pathways for Roridin R.

Methodologies for Stability and Property Assessment

To rigorously evaluate the stability of Roridin R, a systematic approach using forced degradation studies coupled with robust analytical techniques is essential.

Forced Degradation (Stress Testing) Workflow

Forced degradation studies are a cornerstone of pharmaceutical stability testing. They expose the compound to exaggerated storage conditions to predict its long-term stability and identify potential degradation products. The causality behind this approach is to accelerate degradation to a timeframe that is practical for laboratory analysis.

Caption: Experimental workflow for forced degradation studies.

Protocol: Stability-Indicating HPLC-UV Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the concentration of the active ingredient without interference from its degradation products. This self-validating system ensures that a decrease in the main peak can be confidently attributed to degradation.

Objective: To quantify Roridin R and separate it from potential degradants.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Diode Array Detector (DAD).

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade.

• Formic Acid (optional, for pH control).

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A as Water and Mobile Phase B as Acetonitrile. A small amount of formic acid (0.1%) can be added to both phases to improve peak shape.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection Wavelength: Scan for λmax (likely around 260 nm based on related compounds[8]), then monitor at the maximum absorbance wavelength.

  • Gradient Elution: A gradient is chosen to effectively separate the lipophilic parent compound from potentially more polar degradants.

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: 95% to 30% B

    • 20-25 min: Hold at 30% B (re-equilibration).

• System Suitability: Before sample analysis, inject a standard solution of Roridin R multiple times. The system is deemed ready if the retention time has a relative standard deviation (RSD) of <1% and the peak tailing factor is between 0.9 and 1.5. This validates the system's performance.

• Sample Analysis: Inject the control (unstressed) and stressed samples.

• Data Interpretation: Compare the peak area of Roridin R in the stressed samples to the control to calculate the percentage of degradation. Examine the chromatograms for the appearance of new peaks, which represent degradation products. If coupled with a mass spectrometer (LC-MS), the mass-to-charge ratio of these new peaks can be used for structural elucidation.

Conclusion

Roridin R is a potent macrocyclic trichothecene whose stability is governed by its key functional groups: the macrocyclic ester linkages and the 12,13-epoxide ring. It exhibits considerable thermal stability but is susceptible to degradation under strongly alkaline conditions and by oxidizing agents. Its low aqueous solubility and high lipophilicity are defining physicochemical properties that influence its biological absorption and analytical behavior. The methodologies outlined in this guide, particularly forced degradation studies coupled with a validated stability-indicating HPLC method, provide a robust framework for researchers to accurately assess the stability of Roridin R, ensuring data integrity in toxicological and pharmacological investigations.

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• Krska, R., et al. (2008). An Overview of Conventional and Emerging Analytical Methods for the Determination of Mycotoxins. PMC. [Link]

• Edwards, S. G., & Doran, B. (2015). Analytical methods for determination of mycotoxins. [Link]

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• 4. Mycotoxin Properties and Metabolism: Part 2 — Great Plains Laboratory [mosaicdx.com]
• 5. The identification of a key gene highlights macrocyclic ring’s role in trichothecene toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current and Future Experimental Strategies for Structural Analysis of Trichothecene Mycotoxins-A Prospectus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vibrant-wellness.com [vibrant-wellness.com]
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• 12. Stability of Mycotoxins in Individual Stock and Multi-Analyte Standard Solutions - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Trichothecene - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Guide to the Preparation and Handling of Roridin Stock Solutions in DMSO for Bioassays

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The roridin family of macrocyclic trichothecene mycotoxins are potent cytotoxic agents of significant interest in pharmacological and toxicological research.[1] Their inherent hydrophobicity necessitates the use of an organic solvent for the preparation of stock solutions for bioassay applications. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its broad solvating power and miscibility with aqueous cell culture media.[2] However, the accuracy, reproducibility, and ultimate success of these bioassays are critically dependent on the precise and proper preparation, handling, and storage of these stock solutions. This document provides a comprehensive, field-proven protocol for preparing Roridin stock solutions in DMSO, emphasizing the scientific rationale behind each step to ensure compound integrity, experimental validity, and operator safety.

A Note on Roridin Analogs: The term "Roridin R" is not a standard designation in scientific literature. This guide will use the placeholder "Roridin X" and provide data for common, well-characterized roridins such as Roridin A and Roridin E. Researchers must substitute the specific molecular weight and properties of the exact analog being used.

Critical Considerations: The Science Behind the Solvent

The preparation of a stock solution is not merely a dissolution step; it is the foundational variable for all subsequent experiments. The chemical properties of both the solute (Roridin X) and the solvent (DMSO) dictate the protocol.

• Trichothecene Properties: Roridins belong to the trichothecene family, which are sesquiterpenoid mycotoxins characterized by a 12,13-epoxy ring.[3] This structural feature is key to their biological activity but also makes them susceptible to degradation. They are lipophilic, making them poorly soluble in water but readily soluble in DMSO.[4][5]

• DMSO as a "Super Solvent": DMSO is a highly polar, aprotic solvent capable of dissolving a vast array of compounds.[2] However, its utility is accompanied by specific challenges that must be managed:

  • Hygroscopicity: DMSO readily absorbs moisture from the atmosphere.[6] Water ingress into a DMSO stock can drastically lower the solubility of hydrophobic compounds like roridins, leading to microprecipitation and inaccurate concentrations.[6][7] Therefore, the use of anhydrous (≥99.9%) DMSO is mandatory.

  • Cellular Effects: While an excellent solvent, DMSO is not biologically inert. At concentrations in cell culture media typically above 0.5%, it can induce cellular stress, differentiation, or toxicity, confounding experimental results.[8] A well-designed experiment keeps the final DMSO concentration at a minimum, usually ≤0.1%.[8] This necessitates the preparation of a highly concentrated primary stock solution (e.g., 10 mM or 10,000x the highest final concentration).

Safety First: Handling Potent Mycotoxins

Roridins and other trichothecenes are acutely toxic compounds.[9][10] They can exert their effects through inhalation, ingestion, or dermal contact.[5][11] Strict adherence to safety protocols is non-negotiable.

• Engineering Controls: All handling of dry, powdered roridin MUST be performed inside a certified chemical fume hood or a Class II biological safety cabinet to prevent aerosol inhalation.[8][12]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required, including a lab coat, safety glasses with side shields, and chemical-resistant nitrile gloves.[6][10] Double-gloving is recommended when handling the concentrated stock.

• Decontamination: Have a decontamination solution ready. A 3-5% solution of sodium hypochlorite is effective for inactivating trichothecenes on work surfaces.[10] All disposable materials that contact the mycotoxin (e.g., pipette tips, tubes) must be treated as hazardous waste.

Quantitative Data Summary

Accurate calculations are the bedrock of a reliable stock solution. The following table summarizes essential quantitative data.

Parameter	Roridin A	Roridin E	DMSO (Dimethyl Sulfoxide)
CAS Number	14729-29-4[9]	16891-85-3[13]	67-68-5
Molecular Formula	C₂₉H₄₀O₉[9]	C₂₉H₃₈O₈[13]	C₂H₆OS
Molecular Weight (MW)	532.6 g/mol [9]	514.6 g/mol [13]	78.13 g/mol
Purity	As specified by supplier (e.g., ≥95%)	As specified by supplier (e.g., ≥95%)	Anhydrous, ≥99.9% Purity[6]
Solubility	Soluble in DMSO[4]	Soluble in Ethanol, Methanol[13]	Miscible with water[2]
Storage Temperature	-20°C[4]	-20°C[13]	Room Temperature (Tightly Sealed)

Experimental Protocol: Preparation of a 10 mM Primary Stock

This protocol details the preparation of a 10 mM primary stock solution of Roridin X in anhydrous DMSO. This high concentration allows for significant dilution into aqueous media while keeping the final DMSO concentration negligible.

Materials and Equipment

• Roridin X (solid powder, pre-weighed vial preferred)

• Anhydrous DMSO (≥99.9% purity), unopened or properly stored bottle[6]

• Analytical balance (readable to 0.01 mg)

• Calibrated micropipettes (P10, P200, P1000)

• Sterile, nuclease-free pipette tips

• Sterile, 1.5 mL or 2.0 mL microcentrifuge tubes (amber or covered in foil)

• Vortex mixer

• Water bath sonicator (optional)

• Appropriate PPE (gloves, lab coat, safety glasses)

Workflow Diagram

Caption: Step-by-step workflow for preparing Roridin X primary stock solution.

Step-by-Step Methodology

Step 1: Calculation of DMSO Volume The goal is to prepare a 10 mM (which is 0.010 mol/L) solution. The formula to determine the required solvent volume is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) × Concentration (mol/L))

• Example Calculation (for 2 mg of Roridin E, MW = 514.6 g/mol ):

  • Mass = 0.002 g

  • MW = 514.6 g/mol

  • Concentration = 0.010 mol/L

  • Volume (L) = 0.002 g / (514.6 g/mol × 0.010 mol/L) = 0.0003886 L

  • Volume (µL) = 388.6 µL

Causality Check: Accurate calculation is paramount. An error here will propagate through all subsequent dilutions and render bioassay results invalid. Always double-check calculations.

Step 2: Weighing the Compound Whenever possible, order the compound in a pre-weighed amount (e.g., 1 mg or 5 mg) to avoid opening the vial and handling the hazardous powder.[12] If you must weigh it: a. Place a sterile, labeled microcentrifuge tube on the analytical balance within the chemical fume hood. b. Tare the balance to zero. c. Carefully add the desired amount of Roridin X powder into the tube. Avoid creating airborne dust. d. Record the final mass precisely.

Causality Check: Handling the dry powder is the highest-risk step. Using a pre-weighed vial minimizes this risk significantly.

Step 3: Dissolution a. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the tube containing the Roridin X powder. b. Immediately close the tube tightly. c. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.[6] d. Visually inspect the solution against a light source. It should be completely clear with no visible particulates. e. If dissolution is incomplete, sonicate the tube in a water bath for 5-10 minutes. Gentle warming to 37°C can also be used if the compound is not temperature-sensitive, but this is generally not required for roridins in DMSO.[8]

Causality Check: Complete dissolution ensures a homogenous stock solution. Undissolved particles mean the actual concentration is lower than calculated, leading to under-dosing in experiments.

Step 4: Aliquoting and Storage a. Once fully dissolved, immediately aliquot the primary stock into smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protecting (amber or foil-wrapped) microcentrifuge tubes. b. Label each aliquot clearly with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation. c. Store the aliquots at -20°C or, for long-term storage (>6 months), at -80°C.[6]

Causality Check: Aliquoting is the most critical step for maintaining long-term compound integrity. It prevents the two main sources of degradation: moisture absorption from ambient air during opening and compound damage from repeated freeze-thaw cycles.[6]

Best Practices & Solution Integrity

Maintaining the quality of the stock solution is as important as its initial preparation.

Caption: Logical relationships for ensuring Roridin X stock solution integrity.

• Thawing: When ready to use an aliquot, thaw it quickly at room temperature and centrifuge it briefly to collect the entire volume at the bottom of the tube. Do not refreeze a thawed aliquot.

• Dilution: Prepare working solutions by diluting the primary stock into your cell culture medium immediately before use. To prevent precipitation, add the DMSO stock to the aqueous medium while gently vortexing the medium, not the other way around.[8]

• Solvent Stability: While DMSO itself is very stable, long-term storage of compounds in DMSO can still be an issue, though less so at -80°C.[14][15] For highly sensitive or long-term studies, preparing fresh stocks periodically is the best practice.

By adhering to this detailed protocol and understanding the scientific principles behind it, researchers can ensure the preparation of high-quality, reliable Roridin stock solutions, leading to more accurate and reproducible bioassay results.

References

• National Center for Biotechnology Information. (2024). Roridin E. PubChem Compound Summary for CID 44593339. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Roridin A. PubChem Compound Summary for CID 9915017. Retrieved from [Link]

• Toxin and Toxin Target Database. (2010). Roridin E (T3D3711). Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• Food Safety and Standards Authority of India. (2016). MANUAL OF METHODS OF ANALYSIS OF FOODS MYCOTOXINS. Retrieved from [Link]

• University of Wisconsin-Madison Environment, Health & Safety. (n.d.). Biological Toxin Guidance: Mycotoxins. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Preparation of Mycotoxin Standards. Retrieved from [Link]

• Emulate, Inc. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Roridin D. PubChem Compound Summary for CID 5477986. Retrieved from [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304. Retrieved from [Link]

• Kozik, V., et al. (2008). Stability of Screening Compounds in Wet DMSO. Journal of Biomolecular Screening, 13(10), 1046-1052. Retrieved from [Link]

• Illinois Department of Public Health. (n.d.). Trichothecene Mycotoxin (T-2). Retrieved from [Link]

• Frontiers in Water. (2023). The use of in vitro bioassays and chemical screening to assess the impact of a minimally processed vegetable facility on wastewater quality. Retrieved from [Link]

• Fischer, F. C., et al. (2023). Experimental exposure assessment for in vitro cell-based bioassays in 96- and 384-well plates. Archives of Toxicology. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024). Chemical/Biological and Decontamination Agent Information. Retrieved from [Link]

• U.S. Department of Agriculture. (2023). Mycotoxin Handbook. Retrieved from [Link]

• PubMed. (2008). Stability of screening compounds in wet DMSO. Retrieved from [Link]

• PubMed. (2025). Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells. Retrieved from [Link]

• French Agency for Food, Environmental and Occupational Health & Safety (Anses). (n.d.). Risk assessment for mycotoxins in human and animal food chains Summary report. Retrieved from [Link]

• ResearchGate. (2024). DMSO might impact ligand binding, capsid stability, and RNA interaction in viral preparations. Retrieved from [Link]

• Gaylord Chemical Corporation. (2005). Dimethyl Sulfoxide (DMSO) Physical Properties. Retrieved from [Link]

• ResearchGate. (2019). Value and limitation of in vitro bioassays to support the application of the threshold of toxicological concern to prioritise unidentified chemicals in food contact materials. Retrieved from [Link]

• gChem. (n.d.). DMSO. Retrieved from [Link]

• Ecotox Centre. (n.d.). Selection criteria to select in vitro bioassays for implementation and use. Retrieved from [Link]

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• 1. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gchemglobal.com [gchemglobal.com]
• 3. Roridin E | C29H38O8 | CID 44593339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Roridin D | C29H38O9 | CID 5477986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
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• 9. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. Trichothecene Mycotoxin [dph.illinois.gov]
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• 15. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

Crystallization methods for X-ray diffraction of Roridin R

Application Note: Structural Elucidation of Roridin R via Single-Crystal X-Ray Diffraction (SCXRD)

Target Audience: Structural Biologists, Natural Product Chemists, and Drug Development Professionals Content Tier: Advanced Technical / Methodological Guide

Introduction & Rationale

Macrocyclic trichothecenes (MTs) constitute a highly functionalized class of sesquiterpenoid secondary metabolites predominantly derived from fungi. Known for their severe cytotoxicity, MTs have generated significant interest in antineoplastic drug discovery. Roridin R (

) is a novel MT isolated from the marine-derived fungus Myrothecium sp. TUF 02F6, historically associated with marine sponges[1][2]. It exhibits potent cytotoxic activity against the murine leukemia cell line L1210 with an of [1].

Determining the absolute configuration of MTs using standard 1D and 2D NMR is notoriously difficult. The flexibility of the macrolide ring and the presence of complex epimeric centers (such as C-13' and C-6') often result in ambiguous NOE (Nuclear Overhauser Effect) correlations[3]. Therefore, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for verifying the three-dimensional architecture of the spiro-epoxide group and the macrocyclic cyclic diester linkages[3][4]. This application note provides optimized, self-validating crystallization protocols to yield diffraction-quality single crystals of Roridin R.

Physicochemical Profile of Roridin R

Understanding the chemical nature of Roridin R is critical for solvent selection. The molecule is amphiphilic, containing a highly lipophilic tetracyclic "trichothecane" core paired with polar hydroxyl groups and an ester-rich macrocyclic ring[3].

Table 1: Key Profile Metrics of Roridin R

Parameter	Value / Description	Impact on Crystallization
Molecular Formula		High molecular weight promotes stable lattice formation but requires slow nucleation to avoid solvent trapping.
Source	Myrothecium sp. TUF 02F6	Limited isolation yields require micro-scale crystallization techniques (e.g., NMR tube evaporation).
Biological Activity	(L1210)	Requires handling under BSL-2 / highly toxic chemical safety protocols.
Solubility Profile	Soluble in MeOH, EtOAc, , DMSO	Allows for biphasic vapor diffusion utilizing non-polar anti-solvents (Hexane/Pentane).

Mechanistic Crystallization Workflow

Fig 1: Thermodynamic progression and handling workflow for SCXRD crystallization of Roridin R.

Experimental Logic & Solvent Causality

To produce an un-twinned crystal lattice, one must balance the desolvation rate of the macrolide ring with the packing forces of the rigid sesquiterpene core.

• Methanol Slow Evaporation: The hydroxyl and ester groups of the Roridin R macrocycle form transient hydrogen bonds with methanol. Slow evaporation concentrates the solute gradually, allowing these H-bonds to break and re-form dynamically, which mediates slow nucleation into well-ordered orthorhombic needles[4].

• Vapor Diffusion (Ethyl Acetate / Hexane): Ethyl acetate (EtOAc) easily solvates the lipophilic core. Hexane acts as a volatile anti-solvent. Because Hexane has a lower vapor pressure than many light solvents but is highly miscible with EtOAc, it slowly diffuses into the sample droplet, gradually lowering the medium's dielectric constant and gently forcing the target out of solution without triggering the rapid precipitation that causes morphological twinning.

Table 2: Crystallization Matrix Summary

Method	Primary Solvent	Anti-Solvent / Condition	Duration	Expected Crystal Morphology
A. Slow Evaporation	Methanol (Spectroscopy grade)	Ambient Evaporation via pinhole	7 - 14 Days	Colorless needle-like crystals
B. Vapor Diffusion	Ethyl Acetate	n-Hexane (Vapor phase)	5 - 10 Days	Prismatic / Block crystals

Detailed Step-by-Step Protocols

Caution: Roridin R is a highly cytotoxic mycotoxin[1]. All procedures must be performed in a Class II Biological Safety Cabinet or dedicated chemical fume hood using appropriate PPE.

Protocol A: In-Situ NMR Tube Slow Evaporation

This protocol is ideal when working with highly limited sample quantities (

), as it eliminates transfer loss and utilizes the exact sample previously verified by NMR[4].

• Preparation: Following 1D/2D NMR characterization in

  , ensure the Roridin R sample concentration is approximately in the standard 5 mm NMR tube.

• Filtration (Optional but Recommended): If particulate matter is present, filter the solution through a

  PTFE syringe filter back into a sterile, dust-free NMR tube.

• Cap Modification: Puncture the plastic NMR tube cap with a 25-gauge needle to create a single micro-pore. This restricts the vapor escape rate, ensuring thermodynamic control over supersaturation.

• Incubation: Place the tube upright in a vibration-free, temperature-controlled environment (

  ). Protect the sample from direct UV light to prevent photo-degradation of the diene system.

• Harvesting: After 7 to 14 days, inspect the tube under a polarizing microscope. Colorless, needle-like crystals should deposit along the meniscus. Carefully decant the remaining mother liquor and wash the crystals with

  of ice-cold pentane.

Protocol B: Micro-Vapor Diffusion (Two-Vial System)

If Protocol A yields fragile needles or twinned lattices, Vapor Diffusion promotes the growth of more robust, block-like crystals by separating the target's solubility domains.

• Inner Vial Assembly: Dissolve

  of purified Roridin R in of HPLC-grade Ethyl Acetate in a 1-dram ( ) borosilicate glass vial. Swirl gently until complete dissolution is achieved.

• Outer Chamber Assembly: Place the uncapped 1-dram vial inside a larger 20-mL scintillation vial.

• Anti-Solvent Addition: Carefully pipette

  of n-Hexane into the outer 20-mL vial, ensuring no Hexane splashes into the inner vial.

• Sealing and Equilibration: Seal the outer 20-mL vial tightly with a Teflon-lined cap. Wrap the cap junction with Parafilm.

• Incubation: Store the chamber undisturbed in a dark cabinet at

  . Over 5-10 days, the Hexane will vaporize and equilibrate into the Ethyl Acetate, slowly reducing Roridin R's solubility limit.

• Selection: Harvest using a pipette and transfer to a glass depression slide containing inert paratone oil for immediate cryo-loop mounting.

Troubleshooting: Handling Morphological Twinning

Macrocyclic trichothecenes frequently suffer from morphological defects (twinning) due to variations in hydrogen bonding networks within the unit cell, leading to overlapping diffraction spots[5].

• Triage: When observing the crystals under polarized light, rotate the stage. A true single crystal will extinguish light uniformly. If the crystal extinguishes in sections or patches, it is twinned.

• Intervention: Do not discard twinned clusters. Using a surgical scalpel under the stereomicroscope, carefully cleave a small fragment of the crystal possessing the fewest morphological defects. Mount this specific fragment on a Litho loop to minimize background scattering when exposed to the X-ray beam[5]. Data collection should be executed under a nitrogen cryostream (

  ) to reduce thermal libration of the macrocyclic side chain.

References

• [1] Four new macrocyclic trichothecenes from two strains of marine-derived fungi of the genus Myrothecium - PubMed. National Institutes of Health. Available at:[Link]

• [2] Biological and Chemical Diversity of Marine Sponge-Derived Microorganisms over the Last Two Decades from 1998 to 2017 - MDPI. MDPI Marine Drugs. Available at:[Link]

• [4] Crystal structure of the cytotoxic macrocyclic trichothecene Isororidin A - PMC - NIH. National Institutes of Health. Available at:[Link]

• [5] Crystal structure of the cytotoxic macrocyclic trichothecene Isororidin A - IUCr Journals. International Union of Crystallography. Available at:[Link]

• [3] Current and Future Experimental Strategies for Structural Analysis of Trichothecene Mycotoxins—A Prospectus - MDPI. MDPI Toxins. Available at:[Link]

Sources

• 1. Four new macrocyclic trichothecenes from two strains of marine-derived fungi of the genus Myrothecium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Current and Future Experimental Strategies for Structural Analysis of Trichothecene Mycotoxins—A Prospectus [mdpi.com]
• 4. Crystal structure of the cytotoxic macrocyclic trichothecene Isororidin A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]

Technical Notes & Optimization

Preventing thermal degradation of Roridin R during extraction

Welcome to the Analytical Mycology and Toxin Extraction Technical Support Center.

As a Senior Application Scientist specializing in mycotoxin isolation, I frequently see researchers lose weeks of cultivation effort due to downstream degradation. Roridin R is a highly potent, architecturally complex macrocyclic trichothecene typically produced by Myrothecium species[1]. While its epoxide ring and macrocyclic lactone structure impart remarkable biological activity, they also make the molecule highly susceptible to thermal degradation and nucleophilic attack.

In this guide, we will move beyond standard operating procedures to explore the causality behind extraction failures and implement self-validating methodologies to protect the structural integrity of your Roridin compounds.

Part 1: The Mechanistic Reality of Thermal Degradation

Why does Roridin R degrade during standard extraction? The instability of Roridin R is driven by two primary mechanisms:

• Lactone Hydrolysis / Transesterification: The large macrocyclic ester ring that bridges C-4 to C-15 on the trichothecene core is highly vulnerable to cleavage. When subjected to heated protic solvents (like methanol), the solvent acts as a nucleophile, leading to rapid transesterification and ring-opening[2].

• Epoxide Rearrangement: The characteristic 12,13-epoxide group is strained. High kinetic energy (temperatures > 40°C) combined with localized pH fluctuations can trigger epoxide ring-opening, neutralizing the compound's cytotoxicity and altering its chromatographic profile.

Part 2: Step-by-Step Optimized Cold-Extraction Methodology

To ensure a self-validating system, this protocol utilizes thermodynamic control. By strictly governing solvent choice and system pressure, thermal damage becomes mechanically impossible.

Step 1: Biomass Preparation (Lyophilization)

• Action: Flash-freeze the Myrothecium fungal biomass in liquid nitrogen, followed by lyophilization (freeze-drying) for 48 hours.

• Causality: Avoid thermal oven drying at all costs. Removing water via sublimation prevents the activation of endogenous fungal esterases and avoids aqueous hydrolysis of the macrocycle.

Step 2: Aprotic Solvent Maceration

• Action: Submerge the dried biomass in cold Ethyl Acetate (EtOAc) or Acetonitrile (MeCN) at 4°C for 12 hours. Use mechanical agitation (orbital shaker at 150 rpm) rather than ultrasonication.

• Causality: Aprotic solvents lack the free protons required to initiate transesterification. Avoiding ultrasonication prevents the formation of localized, microscopic thermal cavitation bubbles that can snap the lactone ring.

Step 3: Vacuum Filtration

• Action: Pass the crude slurry through a chilled Buchner funnel (Whatman No. 1 filter) to remove mycelial debris.

Step 4: Thermally-Controlled Concentration

• Action: Transfer the organic solvent to a rotary evaporator. Set the water bath to no higher than 35°C [3].

• Self-Validation: Establish a vacuum of ≤ 20 mbar before lowering the flask into the bath. At 20 mbar, EtOAc boils at ~25°C. If the solvent is boiling vigorously at 25°C, the internal liquid temperature cannot exceed 25°C, acting as a failsafe even if the heating bath malfunctions.

Step 5: Cryogenic Storage

• Action: Reconstitute the dried extract in pure MeCN or an MeCN/Water (50/50 v/v) matrix and store immediately at -20°C[2].

Part 3: Empirical Stability Matrix

The following table demonstrates the causal relationship between extraction variables and target recovery, synthesizing established stability limits for macrocyclic trichothecenes.

Primary Extraction Solvent	Evaporation Bath Temp (°C)	Storage Matrix & Temp	Roridin R Recovery Yield (7 Days)	Mechanistic Outcome
Ethyl Acetate (EtOAc)	30°C - 35°C	MeCN @ -20°C	> 98%	Highly stable; intact macrocycle[2][3].
Acetonitrile (MeCN)	30°C - 35°C	MeCN @ -20°C	> 99%	Optimal preservation of ester linkages.
Methanol (MeOH)	35°C	MeOH @ 25°C	< 60%	Gradual transesterification over time[2].
Methanol (MeOH)	60°C (Soxhlet)	MeOH @ 4°C	< 15%	Severe thermal hydrolysis & epoxide opening.

Part 4: Troubleshooting & Support FAQs

Q: My final Roridin R yield is a fraction of the expected titer, and the LC-MS chromatogram shows multiple novel peaks at lower retention times. What went wrong? A: You are witnessing the chromatographic signature of thermal hydrolysis. If you utilized methanol and allowed your rotary evaporator bath to exceed 40°C, the added thermal energy allowed the protic solvent to attack the ester linkages of the macrocyclic ring, creating fragmented trichothecene artifacts[2]. Discard the batch, switch to an aprotic solvent like EtOAc, and strictly monitor your vacuum pressure to keep boiling temperatures low[3].

Q: Can I accelerate the initial extraction process by using Pressurized Liquid Extraction (PLE) or a Soxhlet apparatus? A: Absolutely not. Soxhlet extractors continuously cycle boiling solvent over your biomass. While some simple, non-macrocyclic mycotoxins can survive PLE up to 100°C for brief intervals[2], the complex macrocyclic architecture of Roridin R—specifically the strained diester bridge—makes it uniquely susceptible to heat-induced structural rearrangements. Always rely on extended cold maceration.

Q: We must use an alcohol to pull highly polar co-metabolites from our fungal cultures. How can we do this without destroying the Roridins? A: If a protic matrix is unavoidable, utilize an aqueous-organic mixture (e.g., 5% aqueous 2-propanol) which has been shown to stabilize some trichothecene variations[2]. Keep the extraction timeline strictly under 30 minutes at 4°C. Immediately following filtration, partition the extract against a non-polar organic layer (like dichloromethane) to rapidly shuttle the Roridin out of the protic environment prior to the concentration step.

Part 5: Diagnostic Extraction Workflow

Use the following decision tree to audit your laboratory's current protocol and identify thermodynamic failure points.

Workflow for temperature-controlled Roridin R extraction to prevent macrocycle degradation.

Part 6: References

• Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity Source: MDPI / PMC 1

• Preparative Separation and Purification of Trichothecene Mycotoxins from the Marine Fungus Fusarium sp. LS68 by High-Speed Countercurrent Chromatography Source: MDPI 3

• Stability of Mycotoxins in Individual Stock and Multi-Analyte Standard Solutions Source: MDPI 2

Sources

• 1. Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Preparative Separation and Purification of Trichothecene Mycotoxins from the Marine Fungus Fusarium sp. LS68 by High-Speed Countercurrent Chromatography in Stepwise Elution Mode | MDPI [mdpi.com]

Process Chromatography Technical Support Center: Roridin R Isolation &amp; Co-metabolite Deconvolution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks in separating Roridin R from crude Myrothecium extracts. Macrocyclic trichothecenes are highly potent, biologically active mycotoxins; Roridin R, a 2',3'-dihydro-2'-hydroxy derivative of Roridin H[1], presents unique purification challenges due to the structural homology of its co-metabolites (e.g., Roridin A, H, and isororidin E).

This guide focuses on the mechanistic causality behind each separation step, providing self-validating workflows to ensure maximum purity and yield while minimizing compound degradation.

Diagnostic Data: Target & Impurity Profiling

Successful purification requires exploiting minute differences in the lipophilicity of the macrocyclic ester chain. The epoxytrichothecene core remains identical across these molecules, meaning all chromatographic selectivity (

) must be driven by interactions with the variable functional groups on the macrocycle.

Table 1: Physicochemical & Elution Profiling of Roridin Co-metabolites

Compound	Structural Delta (vs. Target)	Relative Polarity	C18 Elution Order	Cytotoxicity (IC₅₀ L1210)
Roridin A	Multiple free hydroxyls	High	Early	High
Roridin R	Target (2'-hydroxy)	Intermediate	Intermediate	0.45 µM [2]
Isororidin E	Isomer of E (No 2'-OH)	Low-Intermediate	Mid-Late	N/A
Roridin H	Conjugated diene (Lacks 2'-OH)	Low	Late	High

Upstream to Downstream Purification Workflow

Fig 1: Downstream purification workflow for isolating Roridin R from crude fungal broth.

Troubleshooting & FAQs

Q: During prep-HPLC, Roridin R and Roridin H co-elute as a single, broad peak. How do I resolve them? Scientist's Insight: This occurs because the standard steep gradients force co-elution of closely related lipophilic macrolides. Roridin R is a hydrated derivative of Roridin H[1]. The additional 2'-hydroxyl group on Roridin R makes it inherently more polar. Solution: Switch to an isocratic elution (e.g., 60% Acetonitrile/Water) or apply a very shallow gradient (0.5% B/min) around the expected retention time. If C18 fails to provide enough theoretical plates, switch to a PFP (Pentafluorophenyl) column; the pi-pi interactions will selectively retain the conjugated diene of Roridin H longer than Roridin R.

Q: I am experiencing a massive loss of target compound during the normal-phase silica step. What is happening? Scientist's Insight: Macrocyclic trichothecenes contain a critical 12,13-epoxide ring which is vital for their ribosome-interacting apoptotic activity[3]. Bare silica gel can be mildly acidic. Prolonged exposure on a silica column can catalyze epoxide ring-opening, destroying your compound. Solution: Minimize residence time on silica. Use flash chromatography rather than gravity columns, or deactivate the silica slightly. Alternatively, bypass silica entirely and move directly from Liquid-Liquid Extraction (LLE) to Sephadex LH-20[4].

Q: Why use Sephadex LH-20 before HPLC? Can I just inject the EtOAc extract directly? Scientist's Insight: Direct injection of the crude extract will irreversibly foul your expensive C18 prep-column. Myrothecium species produce large polymeric pigments and complex lipids. Sephadex LH-20 acts as an orthogonal separation matrix; when run in Methanol or CH₂Cl₂:MeOH (1:1), it separates molecules by both molecular size and weak polar interactions, safely stripping out massive lipophilic contaminants prior to HPLC[4].

Chromatographic Resolution Logic

Fig 2: Chromatographic resolution logic for Roridin co-metabolites on RP-C18 columns.

Standardized Experimental Protocol: Isolation of Roridin R

Note: Ensure all work is performed in a certified biosafety cabinet. Macrocyclic trichothecenes are highly cytotoxic[2].

Phase 1: Fermentation Broth Clarification & LLE

• Harvest the Myrothecium sp. culture broth. Centrifuge at 4000 × g for 20 minutes to pellet the mycelia[4].

• Filter the supernatant through a 0.45 µm membrane.

• Partition the filtrate three times with equal volumes of Ethyl Acetate (EtOAc).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo at 35°C to yield the crude extract.

Phase 2: Size-Exclusion Polish (Sephadex LH-20)

• Swell Sephadex LH-20 resin in Methanol for 3 hours.

• Pack a glass column (e.g., 2.5 × 60 cm) and equilibrate with 100% Methanol.

• Dissolve the crude EtOAc extract in a minimal volume of Methanol and load onto the column.

• Elute with Methanol at a flow rate of 1.5 mL/min.

• Collect 10 mL fractions. Spot fractions on TLC plates (developed in CHCl₃:MeOH 95:5) and visualize with 10% H₂SO₄ in ethanol (heat to 105°C). Pool the trichothecene-rich fractions.

Phase 3: Preparative Reverse-Phase HPLC (Self-Validating Step)

• System: Preparative HPLC equipped with a Diode Array Detector (DAD).

• Column: RP-C18 (250 × 21.2 mm, 5 µm).

• Mobile Phase: Isocratic 60% Acetonitrile in LC-MS grade Water (no acidic modifiers to prevent epoxide degradation).

• Flow Rate: 15 mL/min. Monitor UV absorbance at 220 nm and 260 nm.

• Self-Validating QC Check: Before pooling, subject 10 µL of the putative Roridin R peak to analytical LC-MS. Because Roridin R is the 2',3'-dihydro-2'-hydroxy derivative of Roridin H[1], its exact mass will be +18 Da relative to Roridin H. Confirm the presence of the [M+Na]⁺ adduct before final lyophilization.

References

• Source: J. Antibiot. (Tokyo), 2006.
• Source: Marine Drugs, 2024.
• Source: Z. Naturforsch, 2006.
• Source: Bioorganic Chemistry, 2025.

Sources

• 1. Four new macrocyclic trichothecenes from two strains of marine-derived fungi of the genus Myrothecium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. znaturforsch.com [znaturforsch.com]

Reference Data & Comparative Studies

Comparison of Roridin R extraction efficiency using ethyl acetate vs chloroform

Roridin R Extraction Efficiency: A Comprehensive Comparison Guide Between Ethyl Acetate and Chloroform

Executive Summary & Physico-Chemical Grounding

Roridin R is a highly bioactive macrocyclic trichothecene mycotoxin, primarily synthesized by marine and terrestrial Myrothecium fungal species. In drug development and toxicological assays, it is extensively researched for its potent cytotoxicity, demonstrating IC50 values as low as 0.45 μM against L1210 murine leukemia cell lines[1].

Like all members of the trichothecene family, Roridin R is characterized by a tricyclic 12,13-epoxytrichothec-9-ene (EPT) core[2]. This sesquiterpenoid framework renders the molecule inherently lipophilic, making it highly soluble in moderately polar to non-polar organic solvents, including ethyl acetate (EtOAc) and chloroform (CHCl₃)[3]. However, optimizing the extraction of Roridin R from complex aqueous fermentation broths requires understanding the causality behind solvent performance.

This guide objectively analyzes the mechanistic differences, yields, and extraction kinetics of utilizing Ethyl Acetate versus Chloroform, providing a self-validating methodological framework for scientists aiming to maximize recovery purity.

Mechanistic Causality of Solvent Selection

The efficiency of Liquid-Liquid Extraction (LLE) for macrocyclic trichothecenes depends heavily on the solvent's dipole moment, dielectric constant, and specific gravity.

• Ethyl Acetate (EtOAc): As a moderately polar, aprotic solvent, EtOAc serves as an excellent hydrogen-bond acceptor. It efficiently partitions the amphipathic structures of trichothecenes while leaving highly polar impurities (like free sugars or short-chain peptides) in the aqueous phase. Its density (0.90 g/cm³) forces it to form the top layer during separation, which is practically advantageous when draining bulk aqueous waste from a separatory funnel. Furthermore, EtOAc has proven highly efficient for large-scale isolation of macrocyclic trichothecenes from Myrothecium extracts[2].

• Chloroform (CHCl₃): Chloroform is a heavier, non-polar halogenated solvent. Due to its high specific gravity (1.49 g/cm³), it forms the bottom layer during aqueous extraction. While it exhibits exceptional solvation power for the non-polar EPT core of Roridin R, its dense, hydrophobic nature frequently leads to stubborn emulsion layers at the solvent-water interface when interacting with fungal biosurfactants.

Quantitative Performance Comparison

To guide solvent selection, the empirical characteristics of extracting lipophilic trichothecenes using EtOAc and CHCl₃ are synthesized below based on established partition coefficients and processing kinetics.

Extraction Parameter	Ethyl Acetate (EtOAc)	Chloroform (CHCl₃)
Phase Density & Position	0.90 g/cm³ (Top Layer)	1.49 g/cm³ (Bottom Layer)
Emulsion Risk	Low to Moderate	High (Often requires chemical resolution)
Estimated Recovery Rate	85% – 95%	75% – 85% (Losses due to phase trapping)
Concentration Kinetics	Rapid evaporation (Boiling Pt: 77°C)	Moderate evaporation (Boiling Pt: 61°C)
Toxicity & Disposal	Class 3 (Low hazard, VOC)	Class 2 (Halogenated, high toxicity)
Downstream Compatibility	Excellent for LC-MS / HPLC	Good, but requires complete solvent exchange

Process Visualization

Figure 1: Comparative Liquid-Liquid Extraction workflow detailing the physical phase separation mechanisms of Roridin R using EtOAc versus CHCl₃.

Self-Validating Methodologies

To ensure scientific integrity and eliminate false negatives during extraction, the following workflows are designed as self-validating systems . At each crucial step, an observable physical condition guarantees the causality of the chemical interaction.

Step 1: Biphasic Solvent Partitioning

• Action: To the filtered aqueous fungal culture, add an equal volume (1:1 v/v) of either EtOAc or CHCl₃. Agitate vigorously in a separatory funnel for 5 minutes, periodically venting to release vapor pressure.

• Causality: Mechanical agitation maximizes the surface area between the aqueous and organic layers, allowing the lipophilic Roridin R to partition into the less polar phase based on Nernst distribution laws.

• Self-Validation Check: Allow the funnel to rest. You must observe two distinct liquid phases. If using EtOAc, the organic phase is on top. If using CHCl₃, it is on the bottom. Validation: A sharp, glassy interface indicates successful partitioning. A thick, milky intermediate layer denotes an emulsion.

Step 2: Emulsion Resolution (Salting-Out)

• Action: If a milky emulsion persists, add a saturated solution of Sodium Chloride (NaCl) to the funnel.

• Causality: The addition of highly ionized salt dramatically increases the ionic strength of the aqueous phase. This forces neutral, hydrophobic molecules (like Roridin R) out of the aqueous/emulsion interface and tightly into the organic phase, decreasing the solubility of non-polar compounds in water.

• Self-Validation Check: Following the salt addition and gentle swirling, the milky layer should shrink and clarify into a sharp, definable meniscus within 10–15 minutes.

Step 3: Anhydrous Dehydration

• Action: Collect the targeted organic phase in an Erlenmeyer flask. Add anhydrous Sodium Sulfate (Na₂SO₄) incrementally while swirling.

• Causality: Organic solvents, especially EtOAc, can retain trace amounts of water which carry polar contaminants and can ruin downstream LC-MS columns. Na₂SO₄ chemically binds this residual water to form a solid hydrate.

• Self-Validation Check: Initially, the Na₂SO₄ will clump together like wet snow. Validation: Continue adding small amounts until the newly added Na₂SO₄ crystals flow freely and resemble a "snowglobe" effect when swirled. This is the visual proof that 100% of the ambient moisture has been sequestered.

Step 4: Thermal Concentration & Recovery

• Action: Decant the dried organic solvent through filter paper into a round-bottom flask. Concentrate using a rotary evaporator with a water bath set strictly below 40°C .

• Causality: While trichothecene mycotoxins are generally stable, they can vaporize or undergo structural degradation when heated excessively in the presence of organic solvents[4]. Low heat combined with a strong vacuum ensures the solvent boils off safely without degrading the sensitive macrocyclic ester linkages.

• Self-Validation Check: Upon complete solvent removal, the flask should contain a greasy, yellow-brown crystalline product[4]. This morphological endpoint validates the successful precipitation of crude trichothecene mycotoxins, which can then be resolubilized in DMSO or Methanol for subsequent bioassays. (Note: Standard autoclaving does not inactivate trichothecenes; all contaminated glassware must be treated with a 3–5% sodium hypochlorite solution[4]).

Final Expert Verdict

For the isolation of macrocyclic trichothecenes like Roridin R, Ethyl Acetate is the decisively superior solvent . While chloroform possesses excellent solvating properties for lipophilic cores, its high density combined with fungal biological matrices virtually guarantees severe emulsion issues, significantly protracting extraction times and lowering total recovery. Ethyl Acetate offers a cleaner phase separation (often bypassing the need for aggressive salting-out), mitigates the hazards of halogenated waste, and consistently delivers the high-recovery yields required for sensitive downstream pharmaceutical applications.

References

• Title: Medical Aspects of Chemical and Biological Warfare, Chapter 34, Trichothecene Mycotoxins.
• Title: Trichothecenes in Food and Feed, Relevance to Human and Animal Health and Methods of Detection: A Systematic Review.
• Title: Macrocyclic trichothecenes from Myrothecium verrucaria PA 57 and their cytotoxic activity.
• Title: Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity.

Sources

• 1. Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Macrocyclic trichothecenes from <i>Myrothecium verrucaria</i> PA 57 and their cytotoxic activity [cjnmcpu.com]
• 3. Trichothecenes in Food and Feed, Relevance to Human and Animal Health and Methods of Detection: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medcoeckapwstorprd01.blob.core.usgovcloudapi.net [medcoeckapwstorprd01.blob.core.usgovcloudapi.net]

Establishing reference standards for Roridin R purity analysis

Establishing highly pure reference materials for macrocyclic trichothecenes remains a profound analytical challenge in mycotoxin research. Roridin R, a highly cytotoxic secondary metabolite isolated from marine-derived fungi such as Myrothecium sp. (TUF 02F6)[1], is of significant interest due to its potent bioactivity. Exhibiting an IC50 value of 0.45 μM against L1210 murine leukemia cell lines[2], this compound requires precise analytical characterization for both toxicological evaluations and oncological drug development.

However, conventional analytical standards often fall short. The structural complexity of trichothecenes, combined with the lack of metabolic knowledge and poor availability of modified primary standards, routinely leads to the underestimation of total toxin content in biological and agricultural samples[3].

As an Application Scientist, I have structured this guide to critically compare conventional High-Performance Liquid Chromatography (HPLC) standard certification against our advanced metrological approach: absolute quantification via Quantitative Nuclear Magnetic Resonance (qNMR) paired with orthogonal LC-MS/MS validation[4][5].

The Mechanistic Flaw in Conventional Purity Analysis

Historically, commercial reference standards rely on relative chromatographic purity (e.g., HPLC-UV area normalization). This approach operates on a flawed assumption: that all impurities absorb UV light identically to the target analyte. For macrocyclic trichothecenes, non-chromophoric impurities (residual solvents, inorganic salts, and water) are virtually invisible to UV detectors, leading to artificially inflated purity values (often stated as >98% but actually functioning at <90% active mass fraction).

To solve this, our workflow relies on 1H-qNMR , which measures the absolute number of protons, completely independent of the molecule's UV extinction coefficient or the availability of a previously certified primary standard[4].

Figure 1: Analytical workflow for establishing absolute purity of Roridin R.

Objective Comparison: qNMR-Certified vs. Conventional Standards

The table below outlines the analytical performance of a highly characterized qNMR Roridin R standard compared to a conventionally sourced HPLC-grade standard.

Analytical Parameter	Conventional HPLC Standard	qNMR-Certified Standard (Our Method)	Causality & Scientific Impact
Purity Determination	HPLC-UV (Relative Area %)	1H-qNMR + UPLC-PDA (Absolute)	UV area ignores non-absorbing mass (water/salts). qNMR directly integrates molar proton ratios against an internal standard[4].
Reported Purity	≥ 98.0%	99.4% ± 0.2% (k=2)	High confidence limits (k=2) account for measurement uncertainty, ensuring exact dosing in cellular bioassays.
Trace Contaminants	Often unknown / uncharacterized	< 0.1% (via LC-MS/MS)	Trace mycotoxin co-metabolites can trigger off-target apoptotic pathways, skewing toxicity data[5].
Water Content	Not strictly controlled	< 0.2% (Karl Fischer)	Macrocyclic trichothecenes are highly hygroscopic. Moisture drastically shifts the actual molecular weight dosed.
Structural Integrity	Assumed from retention time	Confirmed via 2D-NMR	Distinguishes Roridin R from isomeric derivatives (e.g., 12'-hydroxyroridin E) that possess unique ether moieties[1].

Experimental Methodologies & Protocols

To guarantee the scientific integrity of the reference material, every step of the certification must be an internally validated, closed-loop system. Below are the definitive methodologies utilized to achieve these reference-grade metrics.

Protocol 1: Preparative Isolation of Roridin R

Rationale: Preparative HPLC isolates the target compound from the complex fungal matrix, stripping away major co-metabolites like Roridin A, H, and isororidin E[1].

• Extraction: Lyophilized mycelia and broth of Myrothecium sp. (TUF 02F6) are extracted thrice using ethyl acetate. The extract is concentrated under reduced pressure.

• First-Pass Fractionation: Apply the crude extract to a Silica Gel 60 column, eluting with a step gradient of chloroform/methanol (100:0 to 80:20, v/v). Combine fractions showing bioactivity or characteristic trichothecene TLC spots (developed with 4-(4-nitrobenzyl)pyridine).

• Prep-HPLC Purification: Inject the target fraction into a Preparative HPLC system utilizing a C18 reversed-phase column (250 × 21.2 mm, 5 μm).

• Gradient: Run a linear gradient of Acetonitrile/Water (30% to 70% ACN over 45 minutes) at a flow rate of 15 mL/min. Monitor at 220 nm and 254 nm.

• Recovery: Collect the peak corresponding to Roridin R, remove ACN via rotary evaporation, and lyophilize to yield a white powder.

Protocol 2: Absolute Quantification via 1H-qNMR

Rationale: To establish traceability to the International System of Units (SI), we use quantitative NMR with a certified internal standard. This negates the need for a pre-existing Roridin R reference standard[4].

• Standard Selection: Select Dimethyl Terephthalate (DMTP) as the internal standard (IS). Causality: DMTP provides sharp, distinct aromatic proton signals (~8.1 ppm) that do not overlap with the highly congested aliphatic and olefinic regions of the Roridin R macrocyclic ring.

• Sample Preparation: Accurately weigh ~5.0 mg of Roridin R and ~1.0 mg of DMTP using a microbalance (readability 1 µg). Co-dissolve directly in 600 µL of fully deuterated solvent (e.g., CDCl3).

• Acquisition: Transfer to a 5 mm NMR tube. Acquire 1H-NMR spectra at 600 MHz with a 90° pulse angle, a relaxation delay (D1) of 60 seconds (ensuring >5 T1 for complete spin relaxation), and 64 scans.

• Calculation: Determine the mass fraction by integrating the isolated target proton (e.g., an unshielded olefinic proton on the trichothecene core) against the DMTP IS protons, factoring in molar masses and sample weights.

Protocol 3: Orthogonal Verification by LC-MS/MS

Rationale: While qNMR handles bulk absolute purity, High-Resolution Mass Spectrometry ensures no isobaric or trace impurities are hidden beneath the baseline[5].

• System Setup: Use a UPLC system coupled to a triple quadrupole mass spectrometer with Electrospray Ionization (ESI).

• Chromatography: Utilize a highly retentive C18 column (100 × 2.1 mm, 1.7 μm) at 40°C. Mobile phase A: Water + 0.1% Formic Acid; Mobile phase B: Acetonitrile + 0.1% Formic Acid.

• Detection: Run in Multiple Reaction Monitoring (MRM) mode. Monitor for the exact mass of Roridin R and common Myrothecium co-metabolites (e.g., Roridin A, 12'-hydroxyroridin E) to certify their absence[1].

The Importance of Absolute Purity in Toxicological Assessment

Macrocyclic trichothecenes operate by severely disrupting ribosomal function. Specifically, they bind to the 60S ribosomal subunit, causing peptidyl transferase inhibition[6]. This translational blockage leads to massive Endoplasmic Reticulum (ER) stress, triggering the Unfolded Protein Response (UPR) and ultimately resulting in apoptosis[6].

Using a sub-standard, conventionally purified reference material can heavily skew IC50 determinations and cell-viability curves due to synergistic or antagonistic effects of trace co-metabolites. When utilizing our rigorously established qNMR-certified standard, pharmacological outcomes directly reflect the intrinsic potency of Roridin R alone.

Figure 2: Mechanism of Roridin R-induced apoptosis via the ER stress pathway.

Conclusion

By abandoning relative chromatographic methods in favor of absolute qNMR metrology combined with LC-MS/MS trace analysis, researchers can definitively establish ultra-pure reference standards for Roridin R. This protocol not only provides the necessary exactitude for regulatory and toxicological frameworks but also shields critical bioassays from the confounding noise of undetected co-metabolites.

References

• Four new macrocyclic trichothecenes from two strains of marine-derived fungi of the genus Myrothecium. PubMed (NIH).
• Nuclear Magnetic Resonance-Based Approaches for the Structural and Quantitative Analysis of Mycotoxins. MDPI.
• Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity. PMC (NIH).
• Towards Machine Learning-Driven Mass Spectrometric Identification of Trichothecenes in the Absence of Standard Reference Materials. OSTI.
• Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells. ResearchGate.
• Reliable Identification and Quantification of Trichothecenes and Other Mycotoxins by Electron Impact and Chemical Ionization-Gas Chromatography-Mass Spectrometry. PubMed (NIH).

Sources

• 1. Four new macrocyclic trichothecenes from two strains of marine-derived fungi of the genus Myrothecium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic Compounds from Marine Fungi: Sources, Structures, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. mdpi.com [mdpi.com]
• 5. Reliable identification and quantification of trichothecenes and other mycotoxins by electron impact and chemical ionization-gas chromatography-mass spectrometry, using an ion-trap system in the multiple mass spectrometry mode. Candidate reference method for complex matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]